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Compound of Interest

Compound Name: Resolvin D2-d5

Cat. No.: B586486

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Resolvin D2-d5. The following
procedures are designed to ensure the safe and effective use of this compound in a laboratory
setting.

Product Information and Physical Properties

Resolvin D2-d5 is a deuterated form of Resolvin D2, a metabolite of docosahexaenoic acid
(DHA).[1] It is a potent anti-inflammatory and pro-resolving lipid mediator.[1][2] Typically
supplied as a solution in ethanol, it is crucial to consider the properties of both the resolvin and
the solvent when handling.[3]
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Property Information

7(S),16(R),17(S)-trihydroxy-
Chemical Name 47 .8E,10Z,12E,14E,197-21,21',22,22,22-d5-
docosahexaenoic acid

Synonyms RvD2-d5, 7(S),16(R),17(S)-Resolvin D2-d5
CAS Number 1881277-33-3

Physical State Solution in ethanol[3]

Storage Temperature -80°C[3][4]

Stability > 1 year at -80°C[4]

Highly flammable liquid and vapor, Causes
Hazards ] o
serious eye irritation[5]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn at all
times when handling Resolvin D2-d5:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes that may cause serious eye irritation.[5]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be
inspected before use and changed immediately if contaminated.[5]

» Body Protection: A flame-retardant lab coat or other protective clothing should be worn to
prevent skin contact.[5]

o Respiratory Protection: If working outside a fume hood or in a poorly ventilated area, a
respirator may be necessary. Consult your institution's safety officer for specific
recommendations.
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Personal Protective Equipment and Handling Workflow.
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Handling and Storage Procedures

Receiving and Storage:
o Upon receipt, immediately inspect the package for any signs of damage.
o Store the product at -80°C as recommended to ensure its stability.[3][4]

Preparation of Aliquots:

Before opening, allow the vial to warm to room temperature for a few minutes, then briefly
centrifuge to ensure the contents are at the bottom.

o Work in a well-ventilated chemical fume hood to minimize inhalation exposure and due to the
flammability of the ethanol solvent.[5]

e Prepare aliquots for single use to avoid repeated freeze-thaw cycles, which can degrade the
compound.

e Use only non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.[5]

General Handling Precautions:
» Avoid contact with eyes, skin, and clothing.[5]
e Do not breathe mist, vapors, or spray.[5]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.[5]

o Keep the container tightly closed when not in use.[5]

First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
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 In case of skin contact: Wash off with soap and plenty of water. Remove contaminated
clothing. If irritation persists, seek medical attention.[5]

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Disposal Plan
Resolvin D2-d5, particularly in its ethanol solution, is considered hazardous waste.

o Waste Collection: Collect all waste materials, including empty vials, pipette tips, and
contaminated gloves, in a designated and clearly labeled hazardous waste container.

e Solvent Disposal: The ethanol solvent is flammable and must not be disposed of down the
drain.[6][7]

« Institutional Guidelines: Follow all local, state, and federal regulations for hazardous waste
disposal. Contact your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols.[8]

Experimental Protocols and Signaling Pathway

General Experimental Workflow:

Resolvin D2-d5 is often used in in-vitro and in-vivo studies to investigate its anti-inflammatory
and pro-resolving effects. A general workflow for an in-vitro experiment is as follows:

o Cell Culture: Culture relevant cells (e.g., macrophages, neutrophils) under appropriate
conditions.

o Treatment: Treat the cells with Resolvin D2-d5 at the desired concentration (e.g., 10 nM).[9]
This is often done in the presence of an inflammatory stimulus (e.g., LPS).[9]

 Incubation: Incubate the cells for a specified period.
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o Sample Collection: Collect cell supernatants and/or cell lysates for analysis.

e Analysis: Analyze the samples using techniques such as ELISA to measure cytokine levels,
[5] real-time PCR for gene expression analysis,[5] or mass spectrometry for lipid mediator
profiling.

Resolvin D2 Signaling Pathway:

Resolvin D2 exerts its biological effects primarily through the G-protein coupled receptor 18
(GPR18), also known as DRV2.[5][10] The activation of this receptor initiates a signaling
cascade that promotes the resolution of inflammation.
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Resolvin D2-d5 Signaling Pathway.
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The binding of Resolvin D2 to GPR18 activates Gas proteins, leading to the production of
cyclic AMP (cAMP) by adenylyl cyclase.[4] cAMP, in turn, activates Protein Kinase A (PKA).[4]
Separately, GPR18 activation leads to the phosphorylation of STAT3.[4] Both the PKA and
STATS3 pathways contribute to enhanced macrophage phagocytosis, a key process in clearing
apoptotic cells and cellular debris, thereby promoting the resolution of inflammation.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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